Cas no 81038-44-0 (3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile)
81038-44-0 structure
Product Name:3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile
CAS No:81038-44-0
MF:C9H8BrNO2
MW:242.069321632385
MDL:MFCD00060307
CID:720278
PubChem ID:522744
Update Time:2025-04-19
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, 3-bromo-4-hydroxy-5-methoxy-
- 2-(3-bromo-4-hydroxy-5-methoxyphenyl)acetonitrile
- 3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile
- 3-Methoxy-4-hydroxy-5-brom-phenyl-acetonitril
- VMARCRAWRNPBBQ-UHFFFAOYSA-N
- MFCD00060307
- EN300-1910632
- FT-0641805
- CS-0302558
- DTXSID10335052
- 2-(3-bromo-4-hydroxy-5-methoxy-phenyl)acetonitrile
- SCHEMBL6897446
- A840025
- 81038-44-0
- AKOS015834617
- DB-022342
-
- MDL： MFCD00060307
- Inchi： 1S/C9H8BrNO2/c1-13-8-5-6(2-3-11)4-7(10)9(8)12/h4-5,12H,2H2,1H3
- InChI Key： VMARCRAWRNPBBQ-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C=C(CC#N)C=1)OC)O
Computed Properties
- Exact Mass: 240.97400
- Monoisotopic Mass: 240.97384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- Melting Point: 145-147°C
- PSA: 53.25000
- LogP: 2.22938
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Security Information
- Hazard Statement： Toxic
- Hazardous Material transportation number：UN 3439
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
- HazardClass：IRRITANT
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 018281-1g |
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile |
81038-44-0 | 1g |
￡74.00 | 2022-03-01 | ||
| TRC | B997153-100mg |
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile |
81038-44-0 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B997153-500mg |
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile |
81038-44-0 | 500mg |
$ 230.00 | 2022-06-06 | ||
| TRC | B997153-1g |
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile |
81038-44-0 | 1g |
$ 340.00 | 2022-06-06 | ||
| abcr | AB149443-1 g |
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile, 97%; . |
81038-44-0 | 97% | 1 g |
€165.50 | 2023-07-20 | |
| abcr | AB149443-5 g |
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile, 97%; . |
81038-44-0 | 97% | 5 g |
€352.50 | 2023-07-20 | |
| Fluorochem | 018281-5g |
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile |
81038-44-0 | 5g |
￡197.00 | 2022-03-01 | ||
| abcr | AB149443-1g |
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile, 97%; . |
81038-44-0 | 97% | 1g |
€165.50 | 2025-04-16 | |
| abcr | AB149443-5g |
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile, 97%; . |
81038-44-0 | 97% | 5g |
€352.50 | 2025-04-16 | |
| Enamine | EN300-1910632-1g |
2-(3-bromo-4-hydroxy-5-methoxyphenyl)acetonitrile |
81038-44-0 | 1g |
$857.0 | 2023-09-17 |
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:81038-44-0)3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile
Order Number:A840025
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:48
Price ($):283.0
Email:sales@amadischem.com
3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
81038-44-0 (3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile) Related Products
- 51655-39-1(2-Bromo-4,5-dimethoxyphenylacetonitrile)
- 849669-41-6(Benzene, 1-bromo-5-ethyl-2,3-dimethoxy-)
- 72912-39-1(BENZENEACETONITRILE, 2-BROMO-3,4-DIMETHOXY-)
- 59116-12-0(Benzeneacetonitrile, 3-bromo-4,5-dimethoxy-)
- 772-59-8(3-Bromo-4-methoxyphenylacetonitrile)
- 511257-06-0(BENZENEACETONITRILE, 3-BROMO-4-METHOXY-5-(2-PROPENYLOXY)-)
- 113081-50-8(2-(4-bromo-3-methoxyphenyl)acetonitrile)
- 123018-27-9(2-(3-Bromo-5-methoxyphenyl)acetonitrile)
- 81038-45-1(2-(2-bromo-5-hydroxy-4-methoxyphenyl)acetonitrile)
- 116754-30-4(Benzeneacetonitrile, 3-bromo-5-methoxy-4-propoxy-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:81038-44-0)3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile
Purity:99%
Quantity:5g
Price ($):283.0